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Compound of Interest

Compound Name: Aminopropylon
CAS No.: 3690-04-8
Cat. No.: B1200042
Get Quote
. J

Context: Medicinal Chemistry / Non-Narcotic Analgesics / Pyrazolone Toxicology Target
Audience: Researchers, Medicinal Chemists, and Safety Pharmacologists

Executive Summary & Chemical Identity

Aminopropylon (also known as Aminopropylone) is a synthetic analgesic and antipyretic
agent belonging to the pyrazolone class. Structurally, it is an amide derivative of 4-
aminoantipyrine. While historically developed to improve upon the safety profile of its parent
compounds (such as Aminophenazone), it remains a critical reference point in the study of
pyrazolone-induced blood dyscrasias (agranulocytosis) and the structure-activity relationships
(SAR) of NSAIDs.

Core Chemical Data
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Parameter Specification

Common Name Aminopropylon

2-(dimethylamino)-N-(1,5-dimethyl-3-oxo0-2-

IUPAC Name )
phenylpyrazol-4-yl)propanamide
CAS Registry 3690-04-8
Molecular Formula C16H22N402
Molecular Weight 302.37 g/mol
Core Scaffold 1,2-dihydro-3H-pyrazol-3-one (Pyrazolone)
2-(dimethylamino)propiony! group at the C4-
Key Substituent (_ y ] Jpropionyl group
amino position
Soluble in ethanol, chloroform; moderately
Solubility soluble in water (improved by the basic side

chain).[1][2][3][4][5]

Critical Disambiguation: Do not confuse Aminopropylon with Aminopropiophenone (PAPP).

e Aminopropylon: Pyrazolone analgesic (Ci16H22N40z). [6] * PAPP: 4-aminopropiophenone

(C9H11NO), a cyanide antidote and predator control agent.

e This guide focuses exclusively on the pyrazolone series.

The Homologous Series: Structure-Activity
Relationship (SAR)

The "Aminopropylon series" refers to modifications at the C4 position of the pyrazolone ring,
specifically focusing on 4-acylamino and 4-alkylamino derivatives. The goal of this series was
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to maintain analgesic efficacy (comparable to Aspirin or Morphine) while mitigating the risk of

bone marrow suppression associated with the N-N bond in the pyrazolone ring.

Comparative Homology Table

Compound C4 Substituent Mechanism Note Toxicity Risk
Antipyrine H Weak COX inhibitor; Low (Allergic
(Phenazone) parent scaffold. reactions)
Aminophenazone N(CHs) Prodrug; metabolizes High (Carcinogenic

- 3)2
(Aminopyrine) to 4-aminoantipyrine. nitrosamines)

Alkyl substitution (no Moderate (Lower

Propyphenazone -CH(CH3s)2

nitrogen at C4).

agranulocytosis risk)

Aminopropylon

-NH-CO-CH(CHs)-
N(CHs)2

Amide-linked basic
chain. Designed to
improve solubility and

alter metabolism.

High (Metabolic
activation to reactive

intermediates)

Dipyrone
(Metamizole)

-N(CHs)-CH2-SOsNa

Sulfonate prodrug;
highly soluble.

High (Agranulocytosis,
but widely used)

SAR Insights for Drug Development

o The C4 Nitrogen: The presence of a nitrogen atom at C4 (as in Aminophenazone and

Aminopropylon) drastically increases analgesic potency compared to Propyphenazone.

However, this nitrogen is the locus for oxidative metabolism that yields reactive free radicals.

e The Amide Linker (Aminopropylon): Unlike Aminophenazone (tertiary amine),

Aminopropylon uses an amide linker. This stabilizes the molecule against immediate N-

demethylation but introduces a hydrolysis pathway. The bulky dimethylaminopropionyl group

was intended to sterically hinder the formation of toxic metabolites, though clinical data

suggests the risk remains.

o Solubility vs. Permeability: The basic dimethylamino tail in Aminopropylon allows for salt

formation (e.g., Hydrochloride), improving aqueous solubility for parenteral formulations

compared to the lipophilic Aminophenazone.
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Synthesis and Manufacturing Protocols

The synthesis of Aminopropylon follows a convergent pathway, coupling the core 4-

aminoantipyrine scaffold with a functionalized acyl chloride.

Step-by-Step Synthesis Protocol

Note: This protocol is for research reference only. All synthesis must comply with local

regulations regarding precursor chemicals.

Reagents:

Precursor A: 4-Aminoantipyrine (4-Amino-1,5-dimethyl-2-phenyl-3-pyrazolone) [CAS 83-07-
8].

Precursor B: 2-Bromopropionyl chloride (or 2-Chloropropionyl chloride).
Reagent C: Dimethylamine (anhydrous or aqueous solution).
Solvent: Dichloromethane (DCM) or Toluene.

Base: Triethylamine (EtsN).

Workflow:

Acylation: Dissolve 4-Aminoantipyrine (1.0 eq) in dry DCM with EtsN (1.1 eq). Add 2-
Bromopropionyl chloride (1.05 eq) dropwise at 0°C. Stir at room temperature for 2 hours.

o Intermediate:N-(1,5-dimethyl-3-oxo0-2-phenylpyrazol-4-yl)-2-bromopropanamide.

Amination: Treat the intermediate with excess Dimethylamine (3.0 eq) in a sealed vessel or
refluxing solvent to displace the bromide.

Purification: Wash the organic layer with water and brine. Dry over Na=SOa. Recrystallize
from Ethanol/Ether.

Yield: Typically 65-75%.
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Synthesis Pathway Diagram (Graphviz)
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Caption: Convergent synthesis of Aminopropylon via acylation of 4-aminoantipyrine followed
by amination.

Pharmacology and Mechanism of Action
Primary Mechanism: COX Inhibition

Like other pyrazolones, Aminopropylon acts primarily by inhibiting Cyclooxygenase (COX)
enzymes (COX-1 and COX-2), reducing the synthesis of pro-inflammatory prostaglandins
(PGE2).

o Site of Action: It is believed to act centrally (CNS) and peripherally.

 Differentiation: Unlike classical NSAIDs (ibuprofen), pyrazolones often possess a
spasmolytic (smooth muscle relaxing) component, making them effective for visceral pain
(colic).

Metabolic Activation & Toxicity (The "Pyrazolone Trap")

The defining characteristic of this homologous series is the metabolic fate of the pyrazolone
ring.

» Oxidation: The pyrazolone ring is oxidized by Cytochrome P450 systems.
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o Radical Formation: The N-methyl groups or the C4-amino substituent can form a pyrazolone
cation radical.

e Immunotoxicity: These reactive metabolites act as haptens, binding to neutrophil
membranes. This triggers the formation of anti-neutrophil antibodies, leading to immune-
mediated destruction of white blood cells (Agranulocytosis).

Toxicity Pathway Diagram (Graphviz)
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Caption: Mechanism of pyrazolone-induced agranulocytosis via metabolic bioactivation and
haptenization.

Analytical Methods & Protocols

For researchers handling Aminopropylon as a reference standard (e.g., for detecting
adulterants in herbal supplements or analyzing historical samples), rigorous detection methods
are required.

LC-MS/MS Protocol

Objective: Quantitation of Aminopropylon in biological matrices.
o Sample Prep:

o Extract plasma (100 pL) with Ethyl Acetate (500 pL).

o Vortex (1 min), Centrifuge (10,000 g, 5 min).

o Evaporate supernatant; reconstitute in Mobile Phase.

o Chromatography:

[¢]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 2.1 x 50 mm, 1.8 um).

Mobile Phase A: 0.1% Formic Acid in Water.

[e]

Mobile Phase B: Acetonitrile.

o

Gradient: 5% B to 95% B over 5 minutes.

[¢]

e Mass Spectrometry (MRM Mode):

o lonization: ESI Positive mode.

o Precursor lon:m/z 303.2 [M+H]*.
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o Product lons:
» Quantifier:m/z 230.1 (Loss of dimethylaminopropionyl tail fragments).
» Qualifier:m/z 58.1 (Dimethylamine fragment).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: Aminopropylon Homologous Series
and Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1200042/docs#technical-guide-aminopropylon-
homologous-series-and-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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